molecular formula C12H22FNO B152797 Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) CAS No. 136734-73-1

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI)

Cat. No. B152797
M. Wt: 215.31 g/mol
InChI Key: WJZJHPNNPHRHER-GWOFURMSSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrrolidine derivative that has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) involves the inhibition of enzymes that are involved in the formation of amyloid-beta peptides. This compound has been shown to inhibit the activity of beta-secretase, which is an enzyme that is responsible for the cleavage of amyloid precursor protein (APP) to form amyloid-beta peptides. By inhibiting the activity of beta-secretase, pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) can reduce the formation of amyloid-beta peptides and potentially slow down the progression of Alzheimer's disease.

Biochemical And Physiological Effects

Studies have shown that pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) has several biochemical and physiological effects. This compound has been shown to reduce the formation of amyloid-beta peptides in the brain, which can potentially slow down the progression of Alzheimer's disease. Additionally, pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

The advantages of using pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) in lab experiments include its ability to inhibit beta-secretase activity and reduce the formation of amyloid-beta peptides. This compound is also relatively easy to synthesize using various methods.
The limitations of using pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI). One direction is to further investigate its potential therapeutic applications in the treatment of Alzheimer's disease and other neurodegenerative diseases. Another direction is to study its anti-inflammatory effects and potential applications in the treatment of inflammatory diseases. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) has been reported in the literature using various methods. One of the most common methods involves the reaction of 2,5-dimethylpyrrolidine with 2-fluoro-3-methyl-1-oxopentane in the presence of a base. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI) has been studied extensively for its potential therapeutic applications. One of the most promising applications is in the treatment of Alzheimer's disease. Studies have shown that this compound has the ability to inhibit the formation of amyloid-beta peptides, which are believed to be a major contributor to the development of Alzheimer's disease.

properties

CAS RN

136734-73-1

Product Name

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]-(9CI)

Molecular Formula

C12H22FNO

Molecular Weight

215.31 g/mol

IUPAC Name

(2R,3R)-1-[(2R,5R)-2,5-dimethylpyrrolidin-1-yl]-2-fluoro-3-methylpentan-1-one

InChI

InChI=1S/C12H22FNO/c1-5-8(2)11(13)12(15)14-9(3)6-7-10(14)4/h8-11H,5-7H2,1-4H3/t8-,9-,10-,11-/m1/s1

InChI Key

WJZJHPNNPHRHER-GWOFURMSSA-N

Isomeric SMILES

CC[C@@H](C)[C@H](C(=O)N1[C@@H](CC[C@H]1C)C)F

SMILES

CCC(C)C(C(=O)N1C(CCC1C)C)F

Canonical SMILES

CCC(C)C(C(=O)N1C(CCC1C)C)F

synonyms

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3R*),2alpha,5beta]]- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.